Cas no 5141-07-1 (1-cyclohexyl-3-hydroxy-3,3-diphenylpropan-1-one)

• Product name: 1-cyclohexyl-3-hydroxy-3,3-diphenylpropan-1-one
• CAS No: 5141-07-1
• MF: C₂₁H₂₄O₂
• MW: 308.41406
• CID: 1575039
• PubChem ID: 278637

1-cyclohexyl-3-hydroxy-3,3-diphenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-hydroxy-3,3-diphenylpropan-1-one
• 5141-07-1
• NSC-128369
• NSC128369
• DTXSID00299134

• Inchi： InChI=1S/C21H24O2/c22-20(17-10-4-1-5-11-17)16-21(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h2-3,6-9,12-15,17,23H,1,4-5,10-11,16H2
• InChI Key： CKOYKXDNVRQAHH-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)C(=O)CC(C2=CC=CC=C2)(C3=CC=CC=C3)O

Computed Properties

• Exact Mass: 308.17772
• Monoisotopic Mass: 308.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.115
• Boiling Point: 473.3°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.576
• PSA: 37.3